Cas no 2005951-33-5 (Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)-
• CAS No: 2005951-33-5
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5285833
• Update Time: 2025-05-28

Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)-

• Inchi： 1S/C11H19Cl/c1-10(2)5-8-11(9-12)6-3-4-7-11/h3-4,10H,5-9H2,1-2H3
• InChI Key： QIOQKOXPZTYKOG-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(CCC(C)C)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)-

Comprehensive Overview of Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- (CAS No. 2005951-33-5)

Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- (CAS No. 2005951-33-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclopentene backbone and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a chloromethyl and a 3-methylbutyl substituent, offers a wide range of reactivity, making it valuable for researchers and industrial applications alike.

The growing interest in Cyclopentene derivatives is driven by their potential applications in pharmaceuticals, agrochemicals, and advanced materials. With the rise of green chemistry and sustainable practices, researchers are increasingly exploring eco-friendly synthesis routes for compounds like 2005951-33-5. Searches for "sustainable synthesis of cyclopentene derivatives" and "applications of chloromethyl compounds" have surged, reflecting the demand for innovative and environmentally benign methodologies.

One of the key advantages of Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- is its role in catalysis and polymer chemistry. The compound's ability to undergo selective transformations makes it a candidate for designing novel catalysts and polymeric materials. Recent studies have highlighted its utility in creating high-performance polymers, which are essential for industries ranging from automotive to electronics. This aligns with the trending searches for "advanced polymer intermediates" and "cyclopentene-based materials."

From a structural perspective, the presence of both chloromethyl and 3-methylbutyl groups in CAS No. 2005951-33-5 introduces steric and electronic effects that influence its reactivity. These features are particularly relevant in asymmetric synthesis, where precise control over molecular architecture is critical. Researchers frequently search for "steric effects in organic synthesis" and "electronic properties of chloromethyl groups," underscoring the compound's significance in modern organic chemistry.

In the context of drug discovery, Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- has shown promise as a building block for bioactive molecules. Its scaffold is found in several pharmacologically active compounds, contributing to the development of new therapeutics. This has led to increased interest in queries like "cyclopentene in medicinal chemistry" and "chloromethyl group in drug design," highlighting its potential in life sciences.

Another area of exploration is the compound's role in flavor and fragrance industries. The 3-methylbutyl moiety, commonly associated with terpenes, imparts unique olfactory properties, making it a candidate for synthesizing novel aromatic compounds. This aligns with popular searches such as "synthetic routes for fragrance ingredients" and "terpene derivatives in perfumery."

Looking ahead, the demand for CAS No. 2005951-33-5 is expected to rise, driven by its multifaceted applications and the ongoing advancements in chemical synthesis. As industries prioritize innovation and sustainability, compounds like Cyclopentene, 4-(chloromethyl)-4-(3-methylbutyl)- will remain at the forefront of research and development. By addressing key user queries and integrating trending topics, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.